Cas no 103890-70-6 (Benzaldehyde,2-(diethoxymethyl)-)

Benzaldehyde,2-(diethoxymethyl)- structure
103890-70-6 structure
Product Name:Benzaldehyde,2-(diethoxymethyl)-
CAS No:103890-70-6
MF:C12H16O3
MW:208.253643989563
CID:125920
PubChem ID:13605063
Update Time:2025-04-18

Benzaldehyde,2-(diethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(diethoxymethyl)-
    • 2-(diethoxymethyl)benzaldehyde
    • 2-Diaethoxymethyl-benzaldehyd
    • 2-diethoxymethyl-benzaldehyde
    • 2-formylbenzaldehyde diethylacetal
    • ACMC-1BUWF
    • AG-D-15384
    • AGN-PC-00N9DF
    • CTK4A2488
    • I01-17335
    • 103890-70-6
    • SCHEMBL2049051
    • MFCD11553567
    • 2-Diethoxymethylbenzaldehyde
    • AKOS015889082
    • DTXSID90544842
    • HHYOOLILMDESPS-UHFFFAOYSA-N
    • Inchi: 1S/C12H16O3/c1-3-14-12(15-4-2)11-8-6-5-7-10(11)9-13/h5-9,12H,3-4H2,1-2H3
    • InChI Key: HHYOOLILMDESPS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1C=O)OCC

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 2.57070

Benzaldehyde,2-(diethoxymethyl)- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AD69122-1g
Benzaldehyde,2-(diethoxymethyl)-
103890-70-6 97%
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A2B Chem LLC
AD69122-5g
Benzaldehyde,2-(diethoxymethyl)-
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abcr
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